Cas no 603118-20-3 (3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid)

• Product Name: 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid
• CAS No: 603118-20-3
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 3101632
• Update Time: 2025-05-20

3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid
• 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid

• Inchi： 1S/C13H17NO4S/c1-10-4-3-7-14(9-10)19(17,18)12-6-2-5-11(8-12)13(15)16/h2,5-6,8,10H,3-4,7,9H2,1H3,(H,15,16)
• InChI Key： OGTFNSKWZVXMCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCCC(C)C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid

Research Brief on 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid (CAS: 603118-20-3): Recent Advances and Applications

3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid (CAS: 603118-20-3) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid is its application in the design of small-molecule inhibitors targeting specific enzymes. Recent publications have highlighted its utility in the inhibition of carbonic anhydrases (CAs), a family of enzymes implicated in various pathological conditions, including cancer and glaucoma. The compound's unique sulfonamide moiety facilitates strong interactions with the zinc ion in the active site of CAs, making it a promising scaffold for the development of isoform-selective inhibitors.

In addition to its enzyme inhibitory properties, 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid has been investigated for its potential as a building block in the synthesis of more complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into hybrid molecules designed to target multiple pathways in cancer cells. These hybrids exhibited enhanced cytotoxicity against various cancer cell lines, suggesting a synergistic effect when combined with other therapeutic moieties.

Further research has explored the pharmacokinetic and pharmacodynamic profiles of derivatives of 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid. A recent preclinical study reported improved bioavailability and metabolic stability of these derivatives, addressing some of the challenges associated with sulfonamide-based drugs. These findings underscore the compound's potential as a versatile tool in medicinal chemistry, enabling the optimization of drug-like properties.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed through further structure-activity relationship (SAR) studies and advanced drug delivery systems. Nevertheless, the compound's unique chemical features and demonstrated biological activities position it as a valuable candidate for future drug discovery efforts.

In conclusion, recent research on 3-(3-Methylpiperidin-1-yl)sulfonylbenzoic Acid (CAS: 603118-20-3) highlights its multifaceted role in chemical biology and medicinal chemistry. From enzyme inhibition to hybrid molecule design, this compound continues to inspire innovative approaches to drug development. Ongoing studies are expected to further elucidate its therapeutic potential and expand its applications in addressing unmet medical needs.